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Compound of Interest

Compound Name: Sodium tert-butoxide

Cat. No.: B1324477

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium tert-butoxide (NaOtBu) is a non-nucleophilic strong base that is integral to a multitude
of organic syntheses, including dehydrohalogenations, isomerizations, and rearrangements. Its
efficacy and reactivity are intrinsically linked to its physical characteristics. This technical guide
provides an in-depth analysis of the key physical properties of sodium tert-butoxide in its
powdered form. Understanding these characteristics is paramount for its proper handling,
storage, and utilization in research, development, and manufacturing environments, ensuring
both safety and the success of synthetic outcomes.

Core Physical Properties

The physical state of sodium tert-butoxide powder dictates its behavior under various
experimental and storage conditions. A summary of its principal physical characteristics is
presented below, followed by detailed experimental protocols for their determination.

Quantitative Physical Data

The following tables summarize the key quantitative physical properties of sodium tert-
butoxide powder.
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Property Value
White to off-white or light tan crystalline powder.
Appearance
[1]
Odor Odorless.
Physical Constant Value

Melting Point 180 °C (decomposes).[1][2][3][4]][5]
Boiling Point 180 °C at 1 mmHg (decomposes).[2][3][5]
Density 1.104 g/cm3.[2][3]

Bulk Density 400 kg/m 3.[3]

Flash Point 12 °C.[5]

Auto-ignition Temperature 180 °C.[4]

Solubility Data Value

Water Reacts violently.[4][5]

Tetrahydrofuran (THF)

32 g/100 g.[1]

tert-Butanol

0.208 M at 30.2 °C, 0.382 M at 60 °C.[1]

Methyl t-butyl ether

25% by weight.

Diglyme

22% by weight.

Cyclohexane

14% by weight.

Hexane

11% by weight.

Toluene

6% by weight.

Experimental Protocols
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Accurate determination of the physical properties of sodium tert-butoxide is crucial for its

quality control and application. The following are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid sodium tert-butoxide

transitions to a liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
Capillary tubes (sealed at one end)
Spatula

Mortar and pestle

Procedure:

Ensure the sodium tert-butoxide sample is dry and finely powdered. If necessary, gently
grind the sample in a mortar and pestle in an inert atmosphere (glove box) due to its
hygroscopic nature.

Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end
gently on a hard surface.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point.

Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

Record the temperature at which the first drop of liquid appears (T1) and the temperature at
which the entire solid has melted (T2). The melting point is reported as the range T1-T2.

Density Determination (Gas Pychometry)
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Objective: To determine the true density of the sodium tert-butoxide powder.

Apparatus:

Gas pycnometer

Analytical balance

Sample cell of appropriate volume

Helium gas (or other inert gas)

Procedure:

Calibrate the gas pycnometer according to the manufacturer's instructions.
e Accurately weigh the empty sample cell.

e Add a known mass of sodium tert-butoxide powder to the sample cell. The cell should be
filled to a level that allows for proper sealing and gas circulation.

e Accurately weigh the sample cell containing the powder. The mass of the sample is the
difference between this weight and the weight of the empty cell.

o Place the sample cell in the gas pycnometer.
o Purge the system with helium gas to remove any adsorbed gases from the powder surface.

e Run the analysis. The instrument will automatically calculate the volume of the powder by
measuring the pressure change of the helium gas in a calibrated volume.

e The density is calculated as the mass of the sample divided by the measured volume.

Solubility Determination (Gravimetric Method)

Objective: To determine the solubility of sodium tert-butoxide in a given solvent at a specific
temperature.

Apparatus:
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Thermostatically controlled shaker bath or magnetic stirrer with a hotplate
Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)
Glass vials with screw caps

Oven

Procedure:

Add a known volume of the desired solvent to a glass vial.
Place the vial in the thermostatically controlled bath set to the desired temperature.

Add an excess amount of sodium tert-butoxide powder to the solvent to create a saturated
solution.

Seal the vial and allow the mixture to equilibrate for a sufficient period (e.g., 24 hours) with
continuous agitation.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-weighed, temperature-
equilibrated syringe and filter it into a pre-weighed vial.

Weigh the vial containing the filtered solution to determine the mass of the solution.

Evaporate the solvent from the vial in an oven at a suitable temperature until a constant
weight of the dissolved sodium tert-butoxide is obtained.

The solubility is calculated as the mass of the dissolved solid per mass or volume of the
solvent.

Assessment of Hygroscopicity (Dynamic Vapor Sorption
- DVS)
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Objective: To quantify the moisture absorption characteristics of sodium tert-butoxide powder
at different relative humidity levels.

Apparatus:

e Dynamic Vapor Sorption (DVS) analyzer

e Microbalance

o Controlled humidity and temperature chamber

Procedure:

Place a known mass of the sodium tert-butoxide sample onto the microbalance in the DVS
instrument.

» Dry the sample under a stream of dry nitrogen gas at a specified temperature until a stable
weight is achieved. This is the initial dry mass.

o Expose the sample to a series of increasing relative humidity (RH) steps (e.g., from 0% to
90% RH in 10% increments) at a constant temperature.

o At each RH step, the instrument records the change in mass over time until equilibrium is
reached (i.e., the rate of mass change is below a set threshold).

 After reaching the maximum RH, the process is reversed, and the sample is exposed to
decreasing RH steps to study the desorption isotherm.

e The results are plotted as the percentage change in mass versus relative humidity, providing
a moisture sorption isotherm.

Stability and Handling Considerations

Sodium tert-butoxide is a highly reactive and sensitive compound. Its physical characteristics
necessitate specific handling and storage procedures to maintain its integrity and ensure
safety.
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e Hygroscopicity and Reactivity with Water: The powder is highly hygroscopic and reacts
violently with water.[4][5] Exposure to atmospheric moisture can lead to its degradation,
forming sodium hydroxide and tert-butanol. This not only reduces its efficacy as a strong
base but also introduces impurities into the reaction mixture. Therefore, it must be handled
and stored under an inert atmosphere (e.g., nitrogen or argon).

o Air Sensitivity: It is also sensitive to air. Prolonged exposure can lead to decomposition.

o Flammability: Sodium tert-butoxide is a flammable solid with a low flash point.[5] It should
be stored away from sources of ignition and handled in well-ventilated areas.

The following diagram illustrates the key factors influencing the stability and proper handling of
sodium tert-butoxide powder.
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Stability and Handling of Sodium tert-Butoxide Powder

Recommended Handling Procedures

Handle under Inert Atmosphere Store in a Dry, Cool Place Avoid Ignition Sources

(Nitrogen, Argon)

Protects from [Protects from Protects from

Sodium tert-Butoxide Powder

Influencing Factors

Atmospheric Moisture Air (Oxygen, CO2) Heat / Ignition Sources

Reacts violently with Reacts with Can cause

Consequences of Improper Handling

Fire Hazard

eads to

Loss of Reactivity

Click to download full resolution via product page

Caption: Factors influencing the stability and handling of sodium tert-butoxide powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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